![molecular formula C19H21ClN2O2S B4890583 4-butoxy-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide](/img/structure/B4890583.png)
4-butoxy-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-butoxy-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide, also known as CMY-4, is a synthetic compound that belongs to the carbapenem class of antibiotics. It was first synthesized in the early 2000s and has since been studied extensively for its potential use as a broad-spectrum antibiotic.
Mechanism of Action
The mechanism of action of 4-butoxy-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide is similar to that of other carbapenems. It works by inhibiting bacterial cell wall synthesis, leading to cell death. It also has the ability to penetrate bacterial cell membranes, allowing it to target intracellular pathogens.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a number of bacterial species, including those that are resistant to other antibiotics. It has also been shown to have low toxicity in animal studies, suggesting that it may be safe for use in humans.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-butoxy-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide is its broad-spectrum activity, which makes it a potentially useful antibiotic for a wide range of infections. However, one of the limitations of this compound is that it may be less effective against certain bacterial species, such as those that produce extended-spectrum beta-lactamases (ESBLs).
Future Directions
There are a number of potential future directions for research on 4-butoxy-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide. One area of interest is the development of new formulations or delivery methods that may improve its effectiveness or reduce its toxicity. Another area of interest is the study of the mechanisms underlying bacterial resistance to this compound, which may help to inform the development of new antibiotics. Finally, there is interest in the use of this compound as a tool for studying bacterial physiology and metabolism, which may provide insights into the basic biology of these organisms.
Synthesis Methods
The synthesis of 4-butoxy-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide involves the reaction of 3-chloro-4-methylaniline with butyl isocyanate to form the corresponding urea derivative. This is then reacted with carbon disulfide to form the thioamide intermediate, which is then coupled with 4-aminobenzoyl chloride to form the final product.
Scientific Research Applications
4-butoxy-N-{[(3-chloro-4-methylphenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential use as an antibiotic due to its broad-spectrum activity against both gram-positive and gram-negative bacteria. It has been shown to be effective against a number of clinically important pathogens, including Escherichia coli, Klebsiella pneumoniae, and Pseudomonas aeruginosa.
properties
IUPAC Name |
4-butoxy-N-[(3-chloro-4-methylphenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2S/c1-3-4-11-24-16-9-6-14(7-10-16)18(23)22-19(25)21-15-8-5-13(2)17(20)12-15/h5-10,12H,3-4,11H2,1-2H3,(H2,21,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYMNAJOEJKSECR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C=C2)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.